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Compound of Interest

Compound Name: IEM-1754

Cat. No.: B10761746

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IEM-1754 is a selective open-channel blocker of α-amino-3-hydroxy-5-methyl-4-

isoxazolepropionic acid (AMPA) and kainate receptors. Specifically, it exhibits higher potency

for AMPA receptors that lack the GluA2 subunit, which are permeable to calcium ions. This

property makes IEM-1754 a valuable pharmacological tool for investigating the roles of

calcium-permeable AMPA receptors in synaptic transmission, plasticity, and excitotoxicity.

These application notes provide detailed protocols for the fluorescent labeling of IEM-1754.

Labeled IEM-1754 can be utilized as a probe to visualize the localization and trafficking of its

target receptors in cellular and tissue preparations. The protocols described are based on the

chemical structure of IEM-1754, which possesses primary amine groups amenable to

conjugation with amine-reactive fluorescent dyes.

Quantitative Data Summary
The following table summarizes the key properties of IEM-1754 and provides hypothetical

specifications for a fluorescently labeled version.
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Property IEM-1754 Dihydrobromide
Labeled IEM-1754
(Hypothetical)

Chemical Name

N1-((3r,5r,7r)-adamantan-1-

ylmethyl)pentane-1,5-diamine

dihydrobromide

N/A

Molecular Formula C₁₆H₃₀N₂·2HBr
Dependent on the chosen

fluorescent dye

Molecular Weight 412.25 g/mol [1][2][3]
> 700 g/mol (dependent on

dye)

CAS Number 162831-31-4[1][2][3] N/A

Solubility

Soluble in water (up to 100

mM) and DMSO (up to 50 mM)

[3]

Expected to be soluble in

DMSO and aqueous buffers

Excitation Max. N/A

Dependent on the chosen

fluorescent dye (e.g., ~495 nm

for FITC)

Emission Max. N/A

Dependent on the chosen

fluorescent dye (e.g., ~525 nm

for FITC)

Mechanism of Action

Voltage-dependent open-

channel blocker of

AMPA/kainate receptors[2][3]

Expected to retain the

mechanism of action of the

parent compound

Signaling Pathway of IEM-1754 Action
IEM-1754 acts by physically occluding the ion channel pore of open AMPA receptors, thereby

preventing the influx of ions such as Na⁺ and Ca²⁺. This blockade is voltage-dependent and

more pronounced in receptors lacking the GluA2 subunit. The following diagram illustrates this

mechanism.
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Mechanism of Action of IEM-1754
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Caption: Mechanism of IEM-1754 as an open-channel blocker of AMPA receptors.

Experimental Protocols
The primary amines on IEM-1754 provide reactive sites for conjugation with fluorescent dyes.

The most common amine-reactive moieties are N-hydroxysuccinimide (NHS) esters and

isothiocyanates. Below are detailed protocols for labeling IEM-1754 with these two classes of

dyes.

General Workflow for Labeling IEM-1754
The overall process for labeling IEM-1754 involves dissolving the compound and the dye,

reacting them under appropriate conditions, and then purifying the labeled product.
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General Workflow for IEM-1754 Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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